N'-(5-chloro-2-methoxybenzylidene)-4-(2,4-dichlorophenoxy)butanohydrazide

• Molecular Formula: C18H17Cl3N2O3
• Molecular Weight: 415.7 g/mol
• IUPAC Name: N-[(E)-(5-chloro-2-methoxyphenyl)methylideneamino]-4-(2,4-dichlorophenoxy)butanamide
• InChI: InChI=1S/C18H17Cl3N2O3/c1-25-16-6-4-13(19)9-12(16)11-22-23-18(24)3-2-8-26-17-7-5-14(20)10-15(17)21/h4-7,9-11H,2-3,8H2,1H3,(H,23,24)/b22-11+
• InChI Key: AKTRHXZZIWQTGM-SSDVNMTOSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)Cl)/C=N/NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
• SMILES: COC1=C(C=C(C=C1)Cl)C=NNC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl

Description

N'-(5-chloro-2-methoxybenzylidene)-4-(2,4-dichlorophenoxy)butanohydrazide, commonly known as CMB-DP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. In

Mechanism of Action

The mechanism of action of CMB-DP is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
CMB-DP has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce inflammation, inhibit cancer cell growth, and improve cognitive function. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using CMB-DP in lab experiments is its versatility. It can be used in various fields of research, including medicine, agriculture, and environmental science. Another advantage is its relatively low toxicity compared to other chemical compounds.
One limitation of using CMB-DP in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments. Another limitation is the lack of long-term safety data, which makes it difficult to assess its potential risks and benefits.

Future Directions

There are several future directions for research on CMB-DP. One area of research could focus on its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another area of research could focus on its potential use as a water treatment agent for the removal of heavy metals and other pollutants.
Further research could also explore the mechanism of action of CMB-DP in greater detail, as well as its potential side effects and long-term safety. Additionally, research could investigate the potential use of CMB-DP in combination with other compounds for enhanced therapeutic effects.

Synthesis Methods

The synthesis of CMB-DP involves the condensation of 5-chloro-2-methoxybenzaldehyde and 4-(2,4-dichlorophenoxy)butanohydrazide in the presence of a suitable catalyst. The resulting compound is then purified by recrystallization to obtain the final product.

Scientific Research Applications

CMB-DP has been extensively studied for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, CMB-DP has been shown to exhibit anti-cancer, anti-inflammatory, and anti-viral properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
In agriculture, CMB-DP has been tested as a herbicide and insecticide due to its ability to inhibit the growth of weeds and pests. It has also been studied for its potential use in crop protection and growth promotion.
In environmental science, CMB-DP has been tested as a water treatment agent due to its ability to remove heavy metals and other pollutants from water sources.